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Compound of Interest

Compound Name:
4-(Hydroxymethyl)phenylacetic

acid

Cat. No.: B1307347 Get Quote

Essential Safety and Handling Guide for 4-
(Hydroxymethyl)phenylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(Hydroxymethyl)phenylacetic acid. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Chemical Safety and Hazard Information
4-(Hydroxymethyl)phenylacetic acid is a solid organic compound that can pose health risks if

not handled correctly. The primary hazards include serious eye irritation and potential skin

irritation upon contact.[1][2] Inhalation of dust should also be avoided.[1]
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Hazard GHS Classification Precautionary Statement

Eye Irritation Category 2A[1]
H319: Causes serious eye

irritation.[1][2][3]

Skin Irritation Category 2[2] H315: Causes skin irritation.[2]

Respiratory Irritation

Not officially classified, but

good practice to avoid dust

inhalation.[1]

P261: Avoid breathing dust.[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential to minimize exposure risk. The following table

outlines the required equipment for handling 4-(Hydroxymethyl)phenylacetic acid,

particularly in its solid, powdered form.
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Body Part PPE Item
Standard/Specificat
ion

Purpose

Eyes/Face

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 (US) or

EN 166 (EU)

Protects against dust

particles and splashes

causing serious eye

irritation.[1][2][5]

Face Shield
ANSI Z87.1 (US) or

EN 166 (EU)

Recommended when

handling larger

quantities or when

there is a significant

risk of splashing.[5][6]

Hands Nitrile Gloves
ASTM D6319 (US) or

EN 455 (EU)

Provides protection

against incidental

contact and splashes.

Nitrile is resistant to a

range of weak acids

and organic solvents.

[7][8] For prolonged

contact or handling of

concentrated

solutions, consider

thicker gloves or butyl

rubber gloves.[2]

Respiratory
N95 Respirator (US)

or FFP2/FFP3 (EU)

NIOSH-approved (US)

or EN 149 (EU)

Prevents inhalation of

fine dust particles.[3]

[9][10][11][12] An N95

respirator filters at

least 95% of airborne

particles.[12]

Body Laboratory Coat Standard

Protects skin and

clothing from

contamination.[5][6]

Feet Closed-toe Shoes Standard
Protects feet from

spills.[6]
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Operational Handling Plan: A Step-by-Step Guide
Preparation and Engineering Controls:

Work in a well-ventilated area to minimize dust accumulation.[1][13]

Whenever possible, handle the solid chemical within a fume hood to contain any airborne

particles.[5][6]

Ensure an eyewash station and safety shower are readily accessible.[1][5]

Donning PPE:

Before handling the chemical, put on all required PPE as outlined in the table above.

Inspect gloves for any signs of damage before use.[4]

Handling and Dispensing:

Avoid the formation of dust when handling the solid.[1][4]

Use a spatula or other appropriate tool to transfer the chemical.

If creating a solution, slowly add the solid to the solvent to prevent splashing.

Post-Handling:

Thoroughly wash hands after handling, even if gloves were worn.[2]

Clean the work area to remove any residual chemical dust.

Properly remove and dispose of contaminated PPE.

Emergency Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.[1]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

[1][2][4] If skin irritation occurs, seek medical

advice.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[1][4] Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1][4] Seek medical attention.

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a suitable, closed container for disposal.[2][4]

[9] For larger spills, evacuate the area and

follow institutional emergency procedures.

Disposal Plan
Chemical waste disposal must adhere to local, state, and federal regulations.

Waste Segregation:

Collect waste 4-(Hydroxymethyl)phenylacetic acid and any materials contaminated with

it (e.g., paper towels, gloves) in a designated, clearly labeled, and sealed container.[6]

Container Labeling:
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The waste container must be labeled with the words "Hazardous Waste" (or as required by

your institution) and the full chemical name.

Storage:

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.[6]

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal company.[14][15]

Do not dispose of solid 4-(Hydroxymethyl)phenylacetic acid down the drain or in the

regular trash unless explicitly permitted by your institution's EHS guidelines for non-

hazardous materials.[4][5]

Visualized Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for safely handling 4-
(Hydroxymethyl)phenylacetic acid, from preparation to disposal.
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Caption: Workflow for handling 4-(Hydroxymethyl)phenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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